Cas no 25503-90-6 (1-Acetylpiperidine-4-carboxylic acid)

25503-90-6 structure
Product Name:1-Acetylpiperidine-4-carboxylic acid
CAS No:25503-90-6
Molecular Formula:C8H13NO3
Molecular Weight:171.1937
MDL:MFCD00023706
CID:52742
PubChem ID:117255
1-Acetylpiperidine-4-carboxylic acid Properties
Names and Identifiers
-
- 1-Acetylpiperidine-4-carboxylic acid
- N-Acetylisonipecotic acid~Ac-DL-Inp-OH
- 1-Acetyl-4-piperidinecarboxylic Acid
- 1-Acetylisonipecotic Acid
- Acetylisonipecotic acid
- acetylpiperidine-4-carboxylic acid
- l-acetyl-piperidine-4-carboxylic acid
- N-acetyl-4-piperidine carboxylic acid
- 1-acetyl-4-piperidine carboxylic acid
- N-Acetylisonipecotic acid
- 4-Piperidinecarboxylic acid, 1-acetyl-
- WFCLWJHOKCQYOQ-UHFFFAOYSA-N
- n-acetyl-4-piperidinecarboxylic acid
- 1-acetyl-piperidine-4-carboxylic acid
- Maybridge1_003128
- 1-Acetylpiperidine-4-carboxylic acid,
- N-acetyl isonipecotic acid
- 4-carboxypiperidineacetam
- 1-Acetylpiperidine-4-carboxylic acid, 97%
- 1_acetylpiperidine_4_carboxylic_acid
- AQ-358/42531503
- SCHEMBL191353
- AMY32509
- UNII-G4N4ECA9RB
- 1-Acetylpiperidine-4-carboxylicacid
- 4-acetylpiperidine-1-carboxylic acid
- SB17852
- Q-103010
- N-acetylpiperidine-4-carboxylic acid
- 25503-90-6
- DTXSID80180192
- FT-0607294
- NS00027904
- CS-0011192
- SY007534
- MFCD00023706
- AC-15315
- 5P-083
- G4N4ECA9RB
- EINECS 247-049-6
- CCG-48266
- SR-01000637821-1
- EN300-18557
- 1-acetylpiperidin-4-carboxylic acid
- Z85885967
- AKOS000264472
- BP-10288
- HMS550G04
- n-acetylisonipecotinic acid
- F2190-0008
- BBL022569
- DB-013081
- STL170033
-
- MDL: MFCD00023706
- InChIKey: WFCLWJHOKCQYOQ-UHFFFAOYSA-N
- Inchi: 1S/C8H13NO3/c1-6(10)9-4-2-7(3-5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
- SMILES: O([H])C(C1([H])C([H])([H])C([H])([H])N(C(C([H])([H])[H])=O)C([H])([H])C1([H])[H])=O
- BRN: 389577
Computed Properties
- Exact Mass: 171.09000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 171.09
- Heavy Atom Count: 12
- Complexity: 195
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.3
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 57.6
Experimental Properties
- LogP: 0.26740
- PSA: 57.61000
- Refractive Index: 1.4750 (estimate)
- Water Partition Coefficient: 50 g/L (20 ºC)
- Boiling Point: 301.17°C (rough estimate)
- Melting Point: 182.0 to 186.0 deg-C
- Flash Point: 180ºC
- Color/Form: Powder
- Solubility: Not determined
- Density: 1.1998 (rough estimate)
1-Acetylpiperidine-4-carboxylic acid Security Information
-
Symbol:
- WGK Germany:2
- Safety Term:S26;S37/39
- Safety Instruction: S26-S36-S37/39
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H302,H315,H317,H319,H335
- Warning Statement: P261,P280,P305+P351+P338
- Prompt:warning
- Storage Condition:Store at room temperature
- Risk Phrases: 22-36/37/38-43
- Signal Word:Warning
- HazardClass:IRRITANT
1-Acetylpiperidine-4-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Acetylpiperidine-4-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003EDA-1g |
1-Acetyl-4-Piperidinecarboxylic Acid |
25503-90-6 | 95% | 1g |
$4.00 | 2025-02-19 | |
A2B Chem LLC | AB57790-1g |
1-Acetylpiperidine-4-carboxylic acid |
25503-90-6 | 95% | 1g |
$4.00 | 2024-04-20 | |
Aaron | AR003ELM-1g |
1-Acetyl-4-Piperidinecarboxylic Acid |
25503-90-6 | 95% | 1g |
$2.00 | 2025-01-22 | |
abcr | AB113298-5 g |
1-Acetylpiperidine-4-carboxylic acid, 98%; . |
25503-90-6 | 98% | 5g |
€68.30 | 2023-06-24 | |
Alichem | A129000270-500g |
1-Acetyl-4-piperidinecarboxylic acid |
25503-90-6 | 98% | 500g |
$304.16 | 2023-09-02 | |
Ambeed | A593200-1g |
1-Acetylpiperidine-4-carboxylic acid |
25503-90-6 | 95% | 1g |
$5.0 | 2025-02-25 | |
Apollo Scientific | OR5959-25g |
1-Acetylpiperidine-4-carboxylic acid |
25503-90-6 | 25g |
£48.00 | 2023-09-02 | ||
Crysdot LLC | CD11158174-100g |
1-Acetylpiperidine-4-carboxylic acid |
25503-90-6 | 98% | 100g |
$105 | 2024-07-19 | |
Enamine | EN300-18557-0.05g |
1-acetylpiperidine-4-carboxylic acid |
25503-90-6 | 95% | 0.05g |
$19.0 | 2023-09-18 | |
Key Organics Ltd | 5P-083-1MG |
1-acetyl-4-piperidinecarboxylic acid |
25503-90-6 | >95% | 1mg |
£37.00 | 2025-02-09 |
1-Acetylpiperidine-4-carboxylic acid Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:25503-90-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:25503-90-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
1-Acetylpiperidine-4-carboxylic acid Related Literature
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Carl Stefan Lehmann,Karl-Michael Weitzel Phys. Chem. Chem. Phys., 2020,22, 13707-13712
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Sandra Rabaça,Dulce Belo,Ana Cláudia Cerdeira,Sandra Isabel Godinho Dias,Moritz Berkemeier Castelo Branco,Laura Cristina Jesus Pereira,Isabel Cordeiro Santos,Marc Fourmigué,Manuel Almeida CrystEngComm, 2009,11, 2154-2159
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Yanming Miao RSC Adv., 2015,5, 76804-76812
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Soumen Sinhababu,Mahendra Kumar Sharma,Pritam Mahawar,Supreet Kaur,Vivek Kumar Singh,Akhil Paliwal,Dhirendra Yadav,Hemant K. Kashyap,Selvarajan Nagendran Dalton Trans., 2019,48, 16366-16376
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Aurélien R. Willauer,Iskander Douair,Anne-Sophie Chauvin,Farzaneh Fadaei-Tirani,Laurent Maron,Marinella Mazzanti Chem. Sci., 2022,13, 681-691
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Fei Cai,Xidong Liu,Shuang Liu,Hong Liu,Yuming Huang RSC Adv., 2014,4, 52016-52022
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:25503-90-6)1-Acetylpiperidine-4-carboxylic acid

Purity:99%
Quantity:500g
Price($):193.0